Cas no 896810-48-3 (2-2-({2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}amino)ethoxyethan-1-ol)

2-2-({2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}amino)ethoxyethan-1-ol structure
896810-48-3 structure
Product Name:2-2-({2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}amino)ethoxyethan-1-ol
CAS No:896810-48-3
MF:C21H26N4O2
MW:366.456744670868
CID:5423770
Update Time:2025-05-18

2-2-({2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}amino)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[(2-methyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-yl)amino]ethoxy]ethanol
    • 2-2-({2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}amino)ethoxyethan-1-ol
    • Inchi: 1S/C21H26N4O2/c1-15-19(16-7-3-2-4-8-16)21-23-18-10-6-5-9-17(18)20(25(21)24-15)22-11-13-27-14-12-26/h2-4,7-8,22,26H,5-6,9-14H2,1H3
    • InChI Key: SXCJEIMZUIETDR-UHFFFAOYSA-N
    • SMILES: C(O)COCCNC1=C2C(=NC3=C(C4=CC=CC=C4)C(C)=NN31)CCCC2

2-2-({2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}amino)ethoxyethan-1-ol Pricemore >>

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2-2-({2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}amino)ethoxyethan-1-ol Related Literature

Additional information on 2-2-({2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}amino)ethoxyethan-1-ol

Introduction to 2-2-({2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}amino)ethoxyethan-1-ol (CAS No. 896810-48-3)

2-2-({2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}amino)ethoxyethan-1-ol is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 896810-48-3, belongs to a class of molecules known for their potential biological activity. The intricate scaffold of this compound incorporates elements from two distinct heterocyclic systems: the pyrazoloquinazoline core and an ethoxyethanol side chain, which together contribute to its unique chemical and pharmacological properties.

The pyrazoloquinazoline moiety is a key structural feature of this compound. Pyrazoloquinazolines are a class of fused heterocyclic compounds that have been extensively studied due to their diverse biological activities. These compounds often exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific substitution pattern in the 2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl moiety enhances the compound's interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The ethoxyethanol side chain in the molecular structure of 2-2-(2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl)amino)ethoxyethan-1-ol adds another layer of complexity and functionality. This side chain can influence the compound's solubility, bioavailability, and metabolic stability. The presence of multiple hydroxyl groups in the ethoxyethanol moiety suggests potential for hydrogen bonding interactions with biological targets, which could enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-2-(2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin

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